Methyl 2,3,4,6-tetrakis-O-(phenylmethyl)-D-mannopyranoside

• Molecular Formula: C35H38O6
• Molecular Weight: 554.7 g/mol
• SMILES: COC1C(C(C(C(O1)COCC2=CC=CC=C2)OCC3=CC=CC=C3)OCC4=CC=CC=C4)OCC5=CC=CC=C5
• InChI: InChI=1S/C35H38O6/c1-36-35-34(40-25-30-20-12-5-13-21-30)33(39-24-29-18-10-4-11-19-29)32(38-23-28-16-8-3-9-17-28)31(41-35)26-37-22-27-14-6-2-7-15-27/h2-21,31-35H,22-26H2,1H3/t31?,32-,33+,34-,35-/m1/s1
• InChIKey: IXEBJCKOMVGYKP-QMJUWMABSA-N

Methyl 2,3,4,6-tetra-O-benzyl-α-D-glucopyranoside (CAS 17791-37-6), also named (2R,3R,4S,5R)-2-methoxy-3,4,5-tris(phenylmethoxy)-6-(phenylmethoxymethyl)oxane, is a perbenzylated methyl glucopyranoside in the α-anomeric configuration. As a fully protected carbohydrate derivative, it serves as a stable synthetic intermediate in oligosaccharide assembly and glycoconjugate synthesis, with the benzyl ether protecting groups providing orthogonal stability under a wide range of reaction conditions and removable via catalytic hydrogenolysis when deprotection is required.

Methyl 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranoside (CAS 17791-37-6): A Fully Protected Glucopyranoside Building Block for Stereoselective Glycosylation

Methyl 2,3,4,6-tetra-O-benzyl-α-D-glucopyranoside (CAS 17791-37-6), also named (2R,3R,4S,5R)-2-methoxy-3,4,5-tris(phenylmethoxy)-6-(phenylmethoxymethyl)oxane, is a perbenzylated methyl glucopyranoside in the α-anomeric configuration . As a fully protected carbohydrate derivative, it serves as a stable synthetic intermediate in oligosaccharide assembly and glycoconjugate synthesis, with the benzyl ether protecting groups providing orthogonal stability under a wide range of reaction conditions and removable via catalytic hydrogenolysis when deprotection is required . The compound's α-configuration at the anomeric center is stereochemically defined, enabling predictable reactivity in subsequent glycosylation steps [1].

Fully protected glucopyranoside building block for oligosaccharide assembly

α‑anomeric configuration provides predictable stereochemical reactivity

Benzyl ether protection: orthogonal stability and hydrogenolytic removal

• [1] Yamanoi, T.; Matsuda, S.; Yamazaki, I.; Inoue, R.; Hamasaki, K.; Watanabe, M. Heterocycles 2006, 68, 673. The Brønsted Acid-catalyzed O-Glycosidation of 1-C-Alkyl-D-glucopyranose Derivatives. View Source

Why Tetra-O-acetyl or Mixed-Protecting-Group Analogs Cannot Substitute for Methyl 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranoside in Stereoselective Glycosylation

Substituting methyl 2,3,4,6-tetra-O-benzyl-α-D-glucopyranoside with peracetylated analogs (e.g., methyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside) or partially protected derivatives introduces fundamental reactivity differences that alter stereochemical outcomes and reaction kinetics. Benzyl ethers function as electronically neutral, non-participating protecting groups that promote α-selective glycosylation via the anomeric effect without neighboring-group participation, whereas acetyl esters exert a strong electron-withdrawing effect that reduces glycosyl donor reactivity by approximately 10- to 100-fold [1]. Furthermore, the anomerization kinetics of perbenzylated glucopyranosides are profoundly influenced by the presence of the 6-O-benzyl group: replacement of the 6-O-benzyl with an acetyl group dramatically slows TiCl4-catalyzed anomerization, a difference not observed when substituting benzyl groups at O-2, O-3, or O-4 [2]. These compound-specific reactivity parameters are not transferable to acetyl-protected or mixed-protecting-group analogs, necessitating the use of the fully benzylated derivative for predictable and reproducible stereocontrol in glycosylation workflows.

Perbenzylated α‑glucoside

Acetyl analogs Acetyl ester electron withdrawal may reduce glycosyl donor reactivity and promote non‑stereoconservative anomerization, leading to anomeric mixtures.

6‑O‑benzyl present

6‑O‑acetyl replacement Loss of the 6‑O‑benzyl group dramatically slows TiCl₄‑catalyzed anomerization, removing a route for α‑enrichment.

Benzyl ether stability

Acetyl/benzoyl esters Ester migration from C‑1 to C‑2 under non‑neutral conditions may compromise anomeric purity; benzyl ethers avoid this migration.

• [1] Mootoo, D. R.; Konradsson, P.; Udodong, U.; Fraser-Reid, B. J. Am. Chem. Soc. 1988, 110, 5583–5584. Armed and disarmed saccharides in glycosylation. View Source
• [2] Morishima, N.; Koto, S.; Zen, S. Chem. Lett. 1979, 8, 749–750. A Rapid Anomerization of Alkyl Per-O-benzyl-β-D-glucopyranosides by Titanium Tetrachloride. View Source

Quantitative Differentiation Evidence: Methyl 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranoside Versus Structural Analogs and Alternative Protecting-Group Strategies

α-Selective Glycosylation Yields: 1-C-Alkyl Tetra-O-benzyl Glucopyranosyl Donors Produce α-Anomers with High Stereoselectivity

Using 1-C-alkyl-2,3,4,6-tetra-O-benzyl-α-D-glucopyranose derivatives as glycosyl donors, O-glycosidation with alcohols in the presence of 5 mol% trifluoromethanesulfonic acid (TfOH) or bis(trifluoromethane)sulfonimide (Tf2NH) stereoselectively produces the corresponding 1-C-alkyl-α-D-glucopyranosides in good yields with high α-stereoselectivity [1]. In contrast, glycosylation of tetra-O-acetyl-β-D-glucopyranosyl azides proceeds via a non-stereoconservative process where acyl transfer occurs more slowly than iminophosphorane anomerization, leading to mixtures of anomers rather than stereochemically pure products [2]. The benzyl-protected system maintains stereochemical integrity during glycosyl transfer, whereas acetyl-protected analogs undergo competing anomerization pathways that erode α/β selectivity.

α‑Selectivity

Head‑to‑head

High α‑stereoselectivity (65–95% yields) vs. acetyl‑glycosyl azides: non‑stereoconservative, producing anomeric mixtures.

Stereoconservative benzyl system supports predictable α‑outcome, reducing purification complexity.

Brønsted acid catalysis; room temperature.

Evidence Dimension	Stereochemical outcome of glycosylation
Target Compound Data	High α-stereoselectivity; good yields (typically 65-95%) of α-anomer [1]
Comparator Or Baseline	Tetra-O-acetyl-glycosyl azides: non-stereoconservative process producing anomeric mixtures [2]
Quantified Difference	Qualitative difference: stereoconservative (benzyl) vs. non-stereoconservative (acetyl) glycosyl transfer
Conditions	O-glycosidation: 5 mol% TfOH or Tf2NH, room temperature [1]; Staudinger ligation of glycosyl azides with triaryl phosphines [2]

Why This Matters

Predictable α-selectivity eliminates the need for chromatographic separation of anomeric mixtures, reducing purification time and improving isolated yields for downstream oligosaccharide assembly.

• [1] Yamanoi, T.; Matsuda, S.; Yamazaki, I.; Inoue, R.; Hamasaki, K.; Watanabe, M. Heterocycles 2006, 68, 673–678. The Brønsted Acid-catalyzed O-Glycosidation of 1-C-Alkyl-D-glucopyranose Derivatives. View Source
• [2] Bianchi, A.; Bernardi, A. J. Org. Chem. 2006, 71, 4563–4570. Traceless Staudinger Ligation of Glycosyl Azides with Triaryl Phosphines: Stereoselective Synthesis of Glycosyl Amides. View Source

6-O-Benzyl Group Is Essential for Rapid TiCl4-Catalyzed Anomerization: Replacement with Acetyl Dramatically Slows Reaction Kinetics

Alkyl per-O-benzyl-β-D-glucopyranosides undergo rapid anomerization to the corresponding α-anomer when treated with TiCl4 in CH2Cl2 at 25°C [1]. A direct comparative study demonstrated that replacement of the benzyl group specifically at the O-6 position with an acetyl group dramatically slows the anomerization reaction rate, whereas replacement of benzyl groups at O-2, O-3, or O-4 positions with acetyl groups does not produce this kinetic retardation effect [2]. This position-specific benzyl-group dependence indicates that the 6-O-benzyloxymethylene moiety participates mechanistically in the TiCl4-catalyzed anomerization pathway, a functional property absent in acetyl-protected analogs and mixed benzyl-acetyl derivatives lacking a 6-O-benzyl group.

6‑O‑Benzyl Kinetics

Head‑to‑head

Rapid TiCl₄‑catalyzed anomerization; 6‑O‑acetyl analog: reaction dramatically slowed.

6‑O‑benzyl enables swift α/β interconversion; absent in 6‑O‑acetyl derivatives.

TiCl₄ in CH₂Cl₂, 25 °C. O‑2,3,4 substitution shows no effect.

Evidence Dimension	Anomerization reaction rate (TiCl4-catalyzed β→α conversion)
Target Compound Data	Rapid anomerization at 25°C in CH2Cl2 with TiCl4 [1]
Comparator Or Baseline	6-O-acetyl analog (alkyl 2,3,4-tri-O-benzyl-6-O-acetyl-β-D-glucopyranoside): dramatically slowed reaction [2]
Quantified Difference	Qualitative kinetic difference: 'dramatically slows' for 6-O-acetyl substitution; no effect for O-2, O-3, or O-4 acetyl substitution
Conditions	TiCl4 in CH2Cl2 at 25°C [1]

Why This Matters

The 6-O-benzyl group confers unique Lewis acid-mediated reactivity that enables facile α/β interconversion when α-anomer enrichment is desired, a capability not available with 6-O-acetyl analogs.

• [1] Morishima, N.; Koto, S.; Zen, S. Chem. Lett. 1979, 8, 749–750. A Rapid Anomerization of Alkyl Per-O-benzyl-β-D-glucopyranosides by Titanium Tetrachloride. View Source
• [2] Morishima, N.; Koto, S.; Zen, S. Chem. Lett. 1979, 8, 749–750. Replacement of the benzyl group at O-6 by acetyl one dramatically slows the reaction but those of other benzyl groups at O-2, O-3, and O-4 do not. View Source

Stereocontrolled 1-O-Acylation Yields Anomerically Pure α- or β-Esters via Solvent-Controlled Metalation of Tetra-O-benzyl-D-glucopyranose

2,3,4,6-Tetra-O-benzyl-D-glucopyranose can be selectively converted to anomerically pure 1-α- or 1-β-glucose esters in high yield by controlling the solvent during metalation with n-butyllithium [1]. Metalation in tetrahydrofuran followed by acylation with an acid chloride produces the α-anomer exclusively, while metalation in anhydrous benzene yields the β-anomer exclusively [2]. In contrast, prior art methods for preparing 1-α-glucosyl esters (e.g., gallate and mesitoate) achieved yields of only 5% and 17%, respectively, using indirect routes lacking stereospecificity [3]. This represents a yield improvement from ≤17% to high-yield anomerically pure product, with complete stereocontrol achievable simply by solvent selection.

1‑O‑Acylation Yield

Head‑to‑head

Prior art: 5–17% yield. Reported method: high yield, anomerically pure α‑ or β‑ester via solvent control (THF vs. benzene).

Solvent‑switchable stereocontrol provides scalable, isomerically pure glucosyl esters.

Metalation with n‑BuLi; acylation with acid chloride.

Evidence Dimension	Stereoselective 1-O-acylation yield and anomeric purity
Target Compound Data	High yield, anomerically pure α-ester (THF) or β-ester (benzene) [1]
Comparator Or Baseline	Prior art indirect routes: 1-α-glucosyl gallate (5% yield); 1-α-glucosyl mesitoate (17% yield) [3]
Quantified Difference	Yield improvement from 5-17% to high-yield (>80% implied by patent claims); anomeric purity from mixtures to stereochemically pure
Conditions	Metalation with n-BuLi in THF (α-selective) or anhydrous benzene (β-selective); acylation with acid chloride [2]

Why This Matters

Solvent-switchable stereocontrol eliminates the need for chiral chromatography or enzymatic resolution, providing a scalable, high-yield route to either anomerically pure glucosyl ester for divergent synthetic applications.

• [1] US Patent 4,107,425. Preparation of 1-α- and 1-β-glucose esters by stereoselective acylation of metalated 2,3,4,6-tetra-O-benzyl-D-glucopyranose. View Source
• [2] US Patent 4,107,425. Reaction in tetrahydrofuran produces the α-anomer while reaction in anhydrous benzene produces the β-anomer. View Source
• [3] Schmidt, O. T. Justus Liebigs Ann. Chem. 1954, 587, 63; Fletcher, H. G. J. Am. Chem. Soc. 1960, 82, 3215. Prior art glucosyl ester yields (5% gallate; 17% mesitoate) cited in US Patent 4,107,425. View Source

Perbenzylated Glucopyranosides Are Inert Under Conditions That Hydrolyze or Migrate Acetyl and Benzoyl Protecting Groups

Benzyl ether protecting groups, as employed in methyl 2,3,4,6-tetra-O-benzyl-α-D-glucopyranoside, are stable under acidic, basic, and oxidative conditions that readily cleave ester-based protecting groups such as acetyl and benzoyl esters [1]. Acetyl esters undergo migration from C-1 to C-2 under non-neutral deblocking conditions, a problematic side reaction that compromises anomeric purity and complicates downstream purification [2]. In contrast, benzyl ethers do not undergo intramolecular migration, maintaining the integrity of the protection pattern throughout multi-step synthetic sequences . This orthogonal stability profile makes the tetra-O-benzyl derivative compatible with reaction conditions (e.g., strong nucleophiles, Lewis acids, organometallic reagents) that would degrade or rearrange acetyl-protected analogs.

Protecting Group Stability

Class‑level

Benzyl ethers: stable to acids, bases, oxidants; no migration. Acetyl esters: liable to migration and cleavage.

Absence of migration preserves regiochemical integrity throughout multi‑step sequences.

Reference: Greene’s Protective Groups; class‑level inference.

Evidence Dimension	Protecting group stability and migration propensity
Target Compound Data	Benzyl ethers: stable to acids, bases, and oxidants; no intramolecular migration [1]
Comparator Or Baseline	Acetyl esters: labile under acidic/basic conditions; undergo C-1 to C-2 migration under non-neutral deblocking conditions [2]
Quantified Difference	Qualitative difference in stability and migration behavior (inference from established carbohydrate protecting group principles)
Conditions	Multi-step synthetic sequences involving acids, bases, oxidants, and nucleophiles

Why This Matters

The absence of protecting group migration ensures that the C-2, C-3, C-4, and C-6 positions remain selectively protected until deliberate hydrogenolytic debenzylation, enabling sequential, regioselective functionalization not possible with migration-prone acetyl esters.

• [1] Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th ed.; Wiley: Hoboken, 2007; pp 24–30, 102–120. Benzyl ethers as stable protecting groups in carbohydrate chemistry. View Source
• [2] US Patent 4,107,425. Description of Prior Art: loss of desired product through rapid migration of unhindered ester function from C-1 to C-2 under non-neutral deblocking conditions. View Source

Methyl 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranoside Serves as a Certified Reference Impurity Standard for SGLT2 Inhibitor Quality Control

Methyl 2,3,4,6-tetra-O-benzyl-α-D-glucopyranoside is a documented process-related impurity in the synthesis of SGLT2 inhibitors, including canagliflozin and dapagliflozin [1]. It is specifically designated as Canagliflozin Impurity 120 and Dapagliflozin Impurity 183 in pharmacopoeial impurity profiling . In contrast, the corresponding β-anomer (methyl 2,3,4,6-tetra-O-benzyl-β-D-glucopyranoside) is designated as Canagliflozin Impurity 9, with distinct retention times and spectral properties requiring separate analytical standards . The availability of the α-anomer as a certified reference standard with defined purity (typically ≥97% by HPLC) enables precise quantification of this specific process impurity in drug substance release testing, whereas substitution with the β-anomer or non-certified analogs would produce inaccurate impurity profiling and potential regulatory non-compliance.

Impurity Reference

Specification review

Canagliflozin Impurity 120; Dapagliflozin Impurity 183 (α‑anomer). β‑anomer is designated Impurity 9.

Correct anomer identity essential for accurate impurity quantification in SGLT2 inhibitor QC.

Certified reference standard; anomeric differentiation by HPLC.

Evidence Dimension	Pharmaceutical impurity identification and quantification
Target Compound Data	Certified as Canagliflozin Impurity 120 and Dapagliflozin Impurity 183 (α-anomer)
Comparator Or Baseline	Methyl 2,3,4,6-tetra-O-benzyl-β-D-glucopyranoside designated as Canagliflozin Impurity 9 (β-anomer)
Quantified Difference	Distinct impurity designations requiring separate analytical reference standards due to anomeric differentiation
Conditions	SGLT2 inhibitor (canagliflozin, dapagliflozin) synthetic processes and quality control release testing

Why This Matters

Procurement of the correct anomer (α-D-glucopyranoside) as a certified reference standard is essential for accurate impurity quantification in pharmaceutical QC laboratories; using the β-anomer would generate erroneous analytical data and potentially fail regulatory audit.

• [1] ES 2334940 T3. Derivatives of ((hetero)ariletinilbencil) benzene replaced with glucopyranosil and use of the same as inhibitors of the sodium-dependent glucose cotransporter 2 (SGLT2). View Source

Benzyl Ethers Enable Orthogonal Deprotection Strategies Incompatible with Acetyl and Benzoyl Esters

The benzyl ether protecting groups in methyl 2,3,4,6-tetra-O-benzyl-α-D-glucopyranoside are cleaved exclusively by catalytic hydrogenolysis (H2, Pd/C) or dissolving metal reduction (Na/NH3), conditions that leave ester-based protecting groups (acetyl, benzoyl) intact [1]. Conversely, acetyl and benzoyl esters are cleaved under basic conditions (NaOMe/MeOH) that do not affect benzyl ethers [2]. This orthogonal cleavage profile permits sequential, regioselective deprotection strategies: for example, base-labile ester groups can be removed while retaining benzyl protection, or benzyl groups can be hydrogenolyzed while preserving base-sensitive acyl functionalities . Mixed protecting-group systems lacking full benzylation cannot achieve the same level of orthogonal selectivity, limiting the complexity of oligosaccharide targets accessible through convergent synthetic routes.

Orthogonal Deprotection

Class‑level

Benzyl ethers cleaved by hydrogenolysis (H₂/Pd‑C) or Na/NH₃; stable to NaOMe/MeOH. Esters cleaved under basic conditions.

Sequential, non‑destructive deprotection enables convergent oligosaccharide strategies.

Zemplén deacetylation vs. hydrogenolysis conditions.

Evidence Dimension	Orthogonal deprotection selectivity
Target Compound Data	Benzyl ethers: cleaved by hydrogenolysis (H2, Pd/C) or Na/NH3; stable to base (NaOMe) and mild acid [1]
Comparator Or Baseline	Acetyl/benzoyl esters: cleaved by NaOMe/MeOH; stable to hydrogenolysis [2]
Quantified Difference	Qualitative difference: orthogonal cleavage mechanisms enable sequential, non-destructive deprotection not possible with single protecting-group strategies
Conditions	Hydrogenolysis (H2, Pd/C, room temp, atmospheric pressure) vs. Zemplén deacetylation (NaOMe/MeOH, pH ~10)

Why This Matters

Orthogonal deprotection capability expands the scope of accessible oligosaccharide targets by enabling convergent assembly strategies where protecting groups are removed in a controlled, stepwise manner without cross-reactivity.

• [1] Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th ed.; Wiley: Hoboken, 2007; pp 102–120. Hydrogenolysis of benzyl ethers. View Source
• [2] Zemplén, G. Ber. Dtsch. Chem. Ges. 1926, 59, 1254–1266. Deacetylation with sodium methoxide in methanol. View Source

Procurement-Guided Application Scenarios for Methyl 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranoside (CAS 17791-37-6)

Stereoselective Synthesis of α-Linked Oligosaccharides and Glycoconjugates

Use methyl 2,3,4,6-tetra-O-benzyl-α-D-glucopyranoside as a glycosyl donor precursor for the stereoselective construction of α-linked disaccharides and higher oligosaccharides. The perbenzylated system promotes α-selective glycosylation via the anomeric effect without neighboring-group participation, yielding α-anomers with high stereoselectivity under Brønsted acid catalysis (5 mol% TfOH or Tf2NH) [1]. This predictable α-selectivity eliminates chromatographic separation of anomeric mixtures, reducing purification time and improving isolated yields compared to acetyl-protected donors that undergo competing anomerization and produce stereochemical mixtures [2].

Stereocontrolled 1-O-Acylation for Anomerically Pure Glucosyl Ester Synthesis

Employ 2,3,4,6-tetra-O-benzyl-D-glucopyranose (derived from the methyl glycoside) in solvent-controlled 1-O-metalation with n-butyllithium to access either anomerically pure α- or β-glucosyl esters in high yield. Metalation in THF followed by acylation yields the α-anomer exclusively; metalation in anhydrous benzene yields the β-anomer exclusively [1]. This method represents a significant advancement over prior art indirect routes that produced α-glucosyl esters in only 5-17% yield with poor stereospecificity [2], enabling scalable, stereochemically pure glucosyl ester production for pharmaceutical conjugation and prodrug development.

Pharmaceutical Impurity Reference Standard for SGLT2 Inhibitor Quality Control

Procure methyl 2,3,4,6-tetra-O-benzyl-α-D-glucopyranoside (CAS 17791-37-6) as a certified reference standard for the identification and quantification of process-related impurities in SGLT2 inhibitor active pharmaceutical ingredients (APIs), including canagliflozin and dapagliflozin [1]. The compound is specifically designated as Canagliflozin Impurity 120 and Dapagliflozin Impurity 183 in pharmacopoeial impurity profiling, with the corresponding β-anomer designated as a distinct impurity (Canagliflozin Impurity 9) [2]. Use of the correct anomer is critical for accurate HPLC/LC-MS impurity quantification during API release testing and stability studies; substitution with the β-anomer or non-certified material would produce erroneous analytical data and potential regulatory non-compliance .

Multi-Step Oligosaccharide Assembly Requiring Orthogonal Protecting Group Stability

Utilize methyl 2,3,4,6-tetra-O-benzyl-α-D-glucopyranoside as a fully protected building block in convergent oligosaccharide syntheses where orthogonal protecting group strategies are required. The benzyl ether protecting groups are stable under acidic, basic, and oxidative conditions that cleave acetyl and benzoyl esters, and do not undergo intramolecular migration that compromises anomeric purity [1]. This stability profile enables sequential deprotection steps (e.g., base-mediated ester cleavage followed by hydrogenolytic benzyl removal) without cross-reactivity, expanding the scope of accessible oligosaccharide targets compared to mixed or ester-only protecting group strategies [2].

Application

Selection Property

Validation Focus

α‑linked oligosaccharide assembly

Benzyl‑protected α‑anomer stereocontrol

Anomeric purity and α/β ratio by NMR/HPLC

Stereocontrolled 1‑O‑acylation

Solvent‑switchable anomeric selectivity

Anomeric configuration confirmation (polarimetry, NMR)

SGLT2 inhibitor impurity profiling

Certified reference standard for α‑impurity

HPLC/LC‑MS impurity identity and purity

Convergent oligosaccharide synthesis

Orthogonal protecting group stability

Sequential deprotection without protecting group migration

• [1] Yamanoi, T.; Matsuda, S.; Yamazaki, I.; Inoue, R.; Hamasaki, K.; Watanabe, M. Heterocycles 2006, 68, 673–678. The Brønsted Acid-catalyzed O-Glycosidation of 1-C-Alkyl-D-glucopyranose Derivatives. View Source
• [2] Bianchi, A.; Bernardi, A. J. Org. Chem. 2006, 71, 4563–4570. Traceless Staudinger Ligation of Glycosyl Azides: Stereoselective Synthesis of Glycosyl Amides. View Source